Cas no 121911-71-5 (5-Methyl-2-(5-phenyl-1H-pyrazol-3-yl)phenol)

5-Methyl-2-(5-phenyl-1H-pyrazol-3-yl)phenol structure
121911-71-5 structure
Product Name:5-Methyl-2-(5-phenyl-1H-pyrazol-3-yl)phenol
CAS No:121911-71-5
MF:C16H14N2O
MW:250.295163631439
CID:822413
Update Time:2026-04-29

5-Methyl-2-(5-phenyl-1H-pyrazol-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-2-(5-phenyl-1H-pyrazol-3-yl)phenol
    • 5-METHYL-2-(3-PHENYL-1H-PYRAZOL-5-YL)PHENOL
    • VX770
    • VX-770
    • UITPHBJALGIKSW-UHFFFAOYSA-N
    • 5-Methyl-2-(5-phenyl-2H-pyrazol-3-yl)-phenol
    • Phenol, 5-methyl-2-(5-phenyl-1H-pyrazol-3-yl)-
    • Inchi: InChI=1S/C16H14N2O/c1-11-7-8-13(16(19)9-11)15-10-14(17-18-15)12-5-3-2-4-6-12/h2-10,19H,1H3,(H,17,18)
    • InChI Key: UITPHBJALGIKSW-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C(C=C1)C2=NNC(=C2)C3=CC=CC=C3)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.213
  • Melting Point: 177 ºC

5-Methyl-2-(5-phenyl-1H-pyrazol-3-yl)phenol Related Literature

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.